Cas no 224173-56-2 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid
• CAS No: 224173-56-2
• MF: C₂₂H₂₁N₃O₄
• MW: 391.419845342636
• CID: 6111336
• PubChem ID: 165497135
• Update Time: 2025-08-05

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid
• 224173-56-2
• EN300-1141282

• Inchi： 1S/C22H21N3O4/c1-14-10-11-25(24-14)12-20(21(26)27)23-22(28)29-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-11,19-20H,12-13H2,1H3,(H,23,28)(H,26,27)
• InChI Key： CGGCKRURLKOZQR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CN1C=CC(C)=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 391.15320616g/mol
• Monoisotopic Mass: 391.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid: A Comprehensive Overview

The compound with CAS No. 224173-56-2, known as 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid, is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the chemical properties, synthesis, and potential therapeutic applications of this compound, supported by the latest research findings.

The molecular structure of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid is characterized by a propanoic acid backbone with two key substituents: a fluorenylmethoxycarbonyl (Fmoc) group at the 2-position and a 3-methylpyrazole moiety at the 3-position. The Fmoc group is a well-known protecting group in peptide synthesis, while the pyrazole ring is a heterocyclic structure commonly associated with bioactivity. Recent studies have highlighted the importance of such structural motifs in modulating pharmacokinetic properties and enhancing drug-target interactions.

Synthesis and Structural Characterization

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and peptide chemistry. The Fmoc group is typically introduced via nucleophilic acyl substitution, while the pyrazole moiety is incorporated through nucleophilic aromatic substitution or coupling reactions. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the molecular structure and purity of the compound. These methods have also been instrumental in elucidating the stereochemical properties of the molecule, which are critical for its biological activity.

Biological Activity and Therapeutic Potential

Recent research has focused on evaluating the biological activity of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(3-methyl-1H-pyrazol-1-yl)propanoic acid in various cellular and animal models. Studies have demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preclinical trials have shown that it possesses anti-proliferative effects on cancer cell lines, making it a promising candidate for anticancer therapy.

One of the most notable findings from recent studies is the compound's ability to modulate signaling pathways such as NF-kB and MAPK, which are central to inflammation and cancer progression. These results have been corroborated by in vivo experiments, where administration of the compound resulted in reduced tumor growth and inflammation in animal models. Furthermore, computational modeling studies have provided insights into the molecular interactions between this compound and its target proteins, shedding light on its mechanism of action.

Pharmacokinetic Properties

The pharmacokinetic profile of 2-({(9H-fluoren-9